Cas no 134227-45-5 (3,4,5-Trifluorobenzonitrile)

3,4,5-Trifluorobenzonitrile Properties

Names and Identifiers

• 3,4,5-Trifluorobenzonitrile
• 3,4,5-TRIFLUORO-1-CYANO BENZENE
• BENZONITRILE, 3,4,5-TRIFLUORO-
• 3,4,5-trifluoro-benzonitrile
• 3,4,5-trifluorobenzenecarbonitrile
• PubChem1573
• KSC493S4J
• 3,4,5-?Trifluorobenzonitrile
• STK802220
• SBB063861
• BBL011049
• VZ25422
• CM13153
• TF10161
• AS01712
• BR
• Z838972316
• AM20060084
• CK2155
• AKOS005622524
• InChI=1/C7H2F3N/c8-5-1-4(3-11)2-6(9)7(5)10/h1-2
• AC-4108
• J-006501
• DTXSID10344003
• W-104741
• PS-10157
• 3,4,5-Trifluorobenzonitrile, 99%
• EN300-55728
• FT-0614139
• 134227-45-5
• MFCD00074948
• SCHEMBL157603
• T2370
• CS-W019259
• DB-030883
• 3,4,5-Trifluoro-1-cyano benzene
• +Expand

• MDL： MFCD00074948
• InChIKey： XFKYJMGXZXJYBS-UHFFFAOYSA-N
• Inchi： 1S/C7H2F3N/c8-5-1-4(3-11)2-6(9)7(5)10/h1-2H
• SMILES： FC1C(=C([H])C(C#N)=C([H])C=1F)F
• BRN： 7702244

Computed Properties

• Exact Mass: 157.01400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 157.013934
• Heavy Atom Count: 11
• Complexity: 173
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 1.97558
• PSA: 23.79000
• Refractive Index: 1.464
• Boiling Point: 69°C/10mmHg
• Melting Point: 45.0 to 49.0 deg-C
• Flash Point: 62 ºC
• Color/Form: Translucent crystals
• Solubility: Not determined
• Density: 1.2465 (estimate)

3,4,5-Trifluorobenzonitrile Security Information

• Symbol: GHS06
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S16-S33
• Packing Group：III
• Packing Group：III
• Risk Phrases：R11; R20/21/22; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： F Xn
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• PackingGroup：III
• Risk Phrases： R11;R20/21/22;R36/37/38
• Signal Word：warning
• HazardClass：6.1

3,4,5-Trifluorobenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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